N-(1-methyl-1H-pyrazol-3-yl)-N'-1-naphthylthiourea

• IUPAC Name: 1-(1-methylpyrazol-3-yl)-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C15H14N4S/c1-19-10-9-14(18-19)17-15(20)16-13-8-4-6-11-5-2-3-7-12(11)13/h2-10H,1H3,(H2,16,17,18,20)
• InChI Key: GWIHWOGWXVKHIR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C15H14N4S
• Molecular Weight: 282.4 g/mol

Description

N-(1-methyl-1H-pyrazol-3-yl)-N'-1-naphthylthiourea, commonly known as MPTU, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. MPTU is a thiourea derivative that has been synthesized and studied for its unique properties and potential uses in scientific research.

Mechanism of Action

The mechanism of action of MPTU is not fully understood, but it is believed to involve the formation of a complex between MPTU and the metal ion. This complex formation leads to a change in the fluorescence properties of MPTU, which can be detected and quantified using various methods.
Biochemical and Physiological Effects:
MPTU has been shown to have minimal toxicity and does not cause any significant biochemical or physiological effects in cells or animals. This makes it a valuable tool for use in scientific research without any adverse effects on the experimental system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPTU in scientific research is its high selectivity and sensitivity for copper ions. This makes it a valuable tool for the detection and quantification of copper in biological samples. However, one of the limitations of using MPTU is its limited selectivity for other metal ions, which may interfere with the detection of copper in complex biological samples.

Future Directions

There are several future directions for the use of MPTU in scientific research. One area of research is the development of new fluorescent probes based on MPTU for the detection of other metal ions. Another area of research is the use of MPTU in the development of new drugs for the treatment of copper-related diseases. Additionally, the use of MPTU in imaging and diagnostic applications is an area of research that holds significant promise.

Synthesis Methods

MPTU can be synthesized through a series of chemical reactions starting from 1-naphthylamine and 1-methyl-1H-pyrazole-3-carbonyl chloride. The reaction involves the use of thiourea and other reagents to produce MPTU as a white powder. The synthesis method has been optimized to produce high yields of MPTU with high purity.

Scientific Research Applications

MPTU has been extensively studied for its potential applications in scientific research. One of the major areas of research is the use of MPTU as a fluorescent probe for the detection of metal ions. MPTU has been shown to selectively bind to copper ions, which makes it a valuable tool for the detection and quantification of copper in biological samples.